Cas no 243119-05-3 (Benzeneacetonitrile, a-(3-methyl-2-butenylidene)-)

• Product name: Benzeneacetonitrile, a-(3-methyl-2-butenylidene)-
• CAS No: 243119-05-3
• MF: C₁₃H₁₃N
• MW: 183.249023199081
• CID: 1417239

Benzeneacetonitrile, a-(3-methyl-2-butenylidene)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-(3-methyl-2-butenylidene)-
• Benzeneacetonitrile, α-(3-methyl-2-buten-1-ylidene)-

• Inchi： 1S/C13H13N/c1-11(2)8-9-13(10-14)12-6-4-3-5-7-12/h3-9H,1-2H3
• InChI Key： DJVFDXZTNDVMAJ-UHFFFAOYSA-N
• SMILES： C1(C(=C/C=C(/C)\C)C#N)=CC=CC=C1

Computed Properties

• Exact Mass: 183.10489

Experimental Properties

• Density: 0.982±0.06 g/cm3(Predicted)
• Boiling Point: 316.5±12.0 °C(Predicted)
• PSA: 23.79